Cas no 205748-03-4 (4-(4-Nitrobenzyloxy)acetophenone)

• Product Name: 4-(4-Nitrobenzyloxy)acetophenone
• CAS No: 205748-03-4
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD00075690
• CID: 92349
• PubChem ID: 2801340
• Update Time: 2025-04-18

4-(4-Nitrobenzyloxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrobenzyloxy)acetophenone
• 4'-(4-Nitrobenzyloxy)acetophenone
• 1-[4-[(4-nitrophenyl)methoxy]phenyl]ethanone
• HMS547A11
• DTXSID20384233
• FT-0616657
• GUBOWULDVFKCRF-UHFFFAOYSA-N
• AKOS000175197
• Ethanone, 1-[4-[(4-nitrophenyl)methoxy]phenyl]-
• 1-(4-((4-Nitrobenzyl)oxy)phenyl)ethanone
• 205748-03-4
• A814709
• Maybridge1_001947
• CHEMBL3769430
• 1-(4-(4-nitrobenzyloxy)phenyl)ethanone
• AG-205/15424298
• DB-045288

• MDL： MFCD00075690
• Inchi： 1S/C15H13NO4/c1-11(17)13-4-8-15(9-5-13)20-10-12-2-6-14(7-3-12)16(18)19/h2-9H,10H2,1H3
• InChI Key： GUBOWULDVFKCRF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 8321694

Computed Properties

• Exact Mass: 271.08400
• Monoisotopic Mass: 271.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: solid
• Density: 1.247
• Melting Point: 129-131°C
• Boiling Point: 456.3°C at 760 mmHg
• Flash Point: 203°C
• Refractive Index: 1.595
• PSA: 72.12000
• LogP: 3.89960
• Solubility: Not determined

4-(4-Nitrobenzyloxy)acetophenone Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25